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Compound of Interest

Compound Name: MM 419447

Cat. No.: B15570732 Get Quote

Disclaimer: There is no specific Safety Data Sheet (SDS) publicly available for MM 419447, the

active metabolite of Linaclotide. The following guidance is based on the safety information for

the parent compound, Linaclotide, general safety protocols for handling synthetic peptides, and

best practices for working with active pharmaceutical ingredients (APIs) in a laboratory

environment. Researchers should always perform a risk assessment based on the specific

quantities and procedures used in their experiments.

MM 419447 is the active metabolite of the drug Linaclotide, a synthetic 14-amino acid peptide.

In a research setting, it should be handled with care to minimize exposure and maintain its

integrity. The parent compound, Linaclotide, is classified as harmful if swallowed.[1][2][3]

Standard laboratory practices for handling potent compounds should be followed.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is essential to ensure researcher safety when

handling MM 419447, particularly in its pure, powdered form. The following table summarizes

the recommended PPE based on available information for Linaclotide and general guidelines

for handling APIs.[4][5][6][7]
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Protection Type Equipment Specification and Purpose

Eye Protection
Safety Goggles with Side-

Shields

Conforming to EN 166 (EU) or

NIOSH (US) standards to

protect against dust, aerosols,

and splashes.[1]

Hand Protection Chemical-Impermeable Gloves

Nitrile or neoprene gloves are

generally suitable for handling

peptides and APIs. Gloves

must be inspected before use

and changed if contaminated.

[1][6]

Body Protection Laboratory Coat

A lab coat should be worn to

protect skin and clothing from

contamination.[8] For handling

larger quantities or in

situations with a higher risk of

spills, impervious clothing may

be necessary.[3]

Respiratory Protection
NIOSH/MSHA Approved

Respirator

Recommended when handling

the powdered form to avoid

inhalation, especially if

exposure limits are exceeded

or if irritation is experienced.[8]

A full-face respirator may be

used in situations with a high

potential for aerosol

generation.[1]

Operational and Disposal Plans
Handling and Storage:

Proper handling and storage are crucial for both safety and maintaining the stability of the

peptide.
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Storage: Lyophilized peptides should be stored in a cool, dark, and dry place. For long-term

storage, -20°C or colder is recommended to prevent degradation.[9][10] Before opening, the

container should be allowed to equilibrate to room temperature to prevent moisture

condensation.[9][10]

Weighing and Reconstitution: When weighing the powdered form of MM 419447, it is critical

to do so in a well-ventilated area, preferably within a chemical fume hood or a biological

safety cabinet, to minimize the risk of inhalation.[4][5]

Solutions: Once in solution, avoid repeated freeze-thaw cycles by aliquoting the solution for

storage.[10]

Disposal:

Chemical waste should be disposed of in accordance with local, state, and federal regulations.

Do not dispose of MM 419447 down the drain or in the general trash.[1][6]

Collect waste material in a suitable, labeled, and closed container for chemical waste

disposal.[1]

Experimental Workflow
The following diagram illustrates a standard workflow for handling MM 419447 in a laboratory

setting, from receiving the compound to its final use in an experiment.
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Caption: Workflow for handling MM 419447 from receipt to disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15570732?utm_src=pdf-body-img
https://www.benchchem.com/product/b15570732?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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